Cas no 898762-89-5 (4'-Methoxy-2-(3-pyrrolinomethyl) benzophenone)

• Product Name: 4'-Methoxy-2-(3-pyrrolinomethyl) benzophenone
• CAS No: 898762-89-5
• MF: C₁₉H₁₉NO₂
• MW: 293.359665155411
• MDL: MFCD03842863
• CID: 1946118
• PubChem ID: 24725523
• Update Time: 2025-06-27

4'-Methoxy-2-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(4-methoxyphenyl)methanone
• 4'-methoxy-2-(3-pyrrolinomethyl) benzophenone
• DTXSID20643918
• 1-{[2-(4-methoxybenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• AKOS016021120
• (2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(4-methoxyphenyl)methanone
• MFCD03842863
• {2-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(4-methoxyphenyl)methanone
• 4'-METHOXY-2-(3-PYRROLINOMETHYL)BENZOPHENONE
• 898762-89-5
• 4'-Methoxy-2-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03842863
• Inchi： 1S/C19H19NO2/c1-22-17-10-8-15(9-11-17)19(21)18-7-3-2-6-16(18)14-20-12-4-5-13-20/h2-11H,12-14H2,1H3
• InChI Key： CVWRJIFDERLGRP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C1=CC=CC=C1CN1CC=CC1

Computed Properties

• Exact Mass: 293.14200
• Monoisotopic Mass: 293.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.23590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Methoxy-2-(3-pyrrolinomethyl) benzophenone

Introduction to 4'-Methoxy-2-(3-pyrrolinomethyl) benzophenone (CAS No. 898762-89-5)

4'-Methoxy-2-(3-pyrrolinomethyl) benzophenone, with the CAS number 898762-89-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a methoxy group and a pyrrolinomethyl substituent attached to a benzophenone backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications.

The molecular formula of 4'-Methoxy-2-(3-pyrrolinomethyl) benzophenone is C₁₆H₁₇NO₂, and its molecular weight is approximately 255.31 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution, condensation, and reduction steps. These synthetic pathways have been optimized to ensure high yields and purity, which are crucial for its use in research and development.

In recent years, the study of 4'-Methoxy-2-(3-pyrrolinomethyl) benzophenone has expanded beyond its initial characterization to include detailed investigations into its biological activities. One of the most notable areas of research has been its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases. This property makes it a potential therapeutic candidate for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4'-Methoxy-2-(3-pyrrolinomethyl) benzophenone has also been explored for its antioxidant activity. Oxidative stress is a major contributor to the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, suggesting its potential as a protective agent in these conditions.

The pharmacokinetic profile of 4'-Methoxy-2-(3-pyrrolinomethyl) benzophenone has also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its potential for therapeutic use.

In the context of drug discovery and development, 4'-Methoxy-2-(3-pyrrolinomethyl) benzophenone has been evaluated in various in vitro and in vivo models. For instance, it has been tested in cell culture assays to assess its cytotoxicity and efficacy against specific disease targets. In animal models, it has shown promising results in reducing inflammation and oxidative stress, providing valuable insights into its therapeutic potential.

The structural modifications of 4'-Methoxy-2-(3-pyrrolinomethyl) benzophenone have also been explored to enhance its pharmacological properties. Researchers have synthesized analogs with different substituents on the benzophenone core to optimize potency, selectivity, and pharmacokinetic parameters. These efforts have led to the identification of several derivatives with improved therapeutic profiles.

In conclusion, 4'-Methoxy-2-(3-pyrrolinomethyl) benzophenone (CAS No. 898762-89-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties, contributing to the advancement of drug discovery in various disease areas.